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Compound of Interest

(4-Chloro-5-methylpyridin-2-
Compound Name:

yl)methanol
CAS No.: 882679-13-2
Cat. No.: B3292968

Get Quote

Executive Safety Summary

(4-Chloro-5-methylpyridin-2-yl)methanol (CAS: Variable by isomer, treat as halogenated
pyridine derivative) is a functionalized heterocyclic building block.[1][2][3] For disposal
purposes, it must be classified as Halogenated Organic Waste.[3]

Critical Prohibition: Under no circumstances should this compound be discharged into
municipal sewage systems or evaporated in fume hoods.[3] The presence of the chlorine atom
on the pyridine ring renders it persistent and potentially toxic to aquatic life, requiring
specialized high-temperature incineration to prevent the formation of dioxins.[1][2]

Chemical Profile & Waste Classification
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Parameter Specification Disposal Implication

Must go to Halogenated Waste

Chemical Class Halogenated Pyridine Alcohol
stream.[1][2][3]

o i Segregate from strong
) Pyridine (Basic), Alcohol o )
Functional Groups oxidizers and strong acids.[1]
(Polar), Chloro (Halogen) Be

] ] o Dissolve in compatible solvent
) Solid or Viscous Liquid o ] )
Physical State if liquid waste is required by

depending on purity/tem
(dep g purty P) facility.[2][3]

) ) Treat as Toxic/Irritant; DO01
Non-listed (typically),

RCRA Status o (Ignitable) if in flammable
Characteristic Waste
solvent.[2][3]

The "Why": Causality & Scientific Rationale

Effective safety relies on understanding why a protocol exists.[3]

o Halogenation & Incineration: Standard incineration of non-halogenated organics occurs at
lower temperatures.[3] However, chlorinated compounds like this pyridine derivative require
high-temperature incineration (>1100°C) with scrubbers.[1][2] If disposed of with non-
halogenated solvents, incomplete combustion can generate hydrogen chloride (HCI) gas or,
more dangerously, polychlorinated dibenzodioxins (dioxins).[2] Therefore, strict segregation
IS mandatory.

¢ Pyridine Nitrogen Reactivity: The basic nitrogen in the pyridine ring makes this compound
incompatible with strong mineral acids in a waste container, where exothermic neutralization
could pressurize the vessel.[3]

» Agquatic Toxicity: Halogenated pyridines often exhibit higher persistence and toxicity in water
compared to their non-halogenated counterparts.[2][3] Drain disposal is a violation of
environmental compliance (e.g., Clean Water Act).

Disposal Decision Logic (Workflow)
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The following decision tree illustrates the correct workflow for classifying and packaging this
waste.

Waste Generation:

(4-Chloro-5-methylpyridin-2-yl)ymethanol

Physical State?

Liquid / Solution

Solid / Powder

Is it mixed with
other chemicals?

Pure Solid Waste Mixed with Solvents

Are other solvents
Halogenated?

CRITICAL STEP:
Segregate into Halogenated Waste

Container:
HDPE or Amber Glass
(Avoid Metal)

Label:
'Hazardous Waste - Halogenated Organic'
List: (4-Chloro-5-methylpyridin-2-yl)methanol

Transfer to EHS/Disposal Facility
(High-Temp Incineration)
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Figure 1: Decision logic for segregating halogenated pyridine waste to ensure downstream
compliance.

Step-by-Step Disposal Protocol
Phase 1: Segregation & Preparation

Objective: Prevent cross-contamination that could downgrade a non-halogenated waste stream
or cause a reaction.[3]

 |solate the Stream: Designate a specific waste container solely for "Halogenated Organics."
Do not mix with "Non-Halogenated" (e.g., pure Acetone/Ethanol) or "Aqueous Acid/Base”
streams.[3]

e Solvent Compatibility: If the compound is in solution, ensure the solvent is compatible.[3]

o Preferred Solvents for rinsing: Dichloromethane (DCM) or Chloroform (matches the
halogenated stream).[2][3]

o Acceptable: Methanol, Ethyl Acetate (will be burned as fuel in the halogenated mix).[3]

o Prohibited: Concentrated Nitric Acid or Peroxides (Explosion hazard with organic
alcohols).[3]

Phase 2: Containerization

Objective: Containment integrity.

o Select Material: Use High-Density Polyethylene (HDPE) or Amber Glass bottles with screw-
top caps.[1][2][3]

o Avoid: Metal cans (corrosion risk if hydrolysis occurs and releases HCI).[2][3]

o Headspace: Leave at least 10% headspace in the container to allow for vapor expansion due
to temperature changes.
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e Secondary Containment: Place the waste bottle in a polyethylene tray to capture drips during
transfer.

Phase 3: Labeling & Documentation

Objective: Legal compliance and emergency awareness.[3]
e Tagging: Attach a hazardous waste tag immediately upon the first addition of waste.[3]
o Specific Nomenclature:

o Do not write "Chemical Waste" or "Lab Trash."[3]

o Do write: "Halogenated Organic Waste: (4-Chloro-5-methylpyridin-2-yl)methanol."[1][2]
[3]

o Hazard Checkboxes: Mark "Toxic" and "Irritant."[3] If dissolved in a flammable solvent, mark
"Flammable."[3]

Phase 4: Spill Management (Disposal Context)

If a spill occurs during transfer:

o PPE: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab coat.[3]

[4]

o Absorbent: Use a non-combustible absorbent (e.g., vermiculite or clay).[3] Do not use paper
towels if the substance is concentrated, as this increases surface area for potential
volatilization or flammability.

o Cleanup: Scoop absorbed material into a wide-mouth jar. Label this jar as "Hazardous Waste
- Debris (Contaminated with Halogenated Pyridine)."

Regulatory & Compliance Reference Table
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Agency/Regulation

Codel/Standard

Requirement for this
Chemical

EPA (RCRA)

40 CFR 261.31

Listed as FO02 (if spent
halogenated solvent involved)
or Characteristic Waste.[1][2]

[3]

DOT (Transport)

UN 2811 or UN 2810

Likely "Toxic Solid/Liquid,
Organic, N.O.S."[1][2] for

transport.

"Occupational Exposure to

OSHA 29 CFR 1910.1450 Hazardous Chemicals in
Laboratories" applies.[2][3]
Must not exceed 1000 ppm
halogens in non-halogenated
Local EHS Halogenated Stream
streams (prevents costly re-
classification).[2][3]
References

» National Institutes of Health (PubChem).(4-Chloro-5-methylpyridin-2-yl)methanol
Compound Summary. [Link] (Search by specific isomer CAS if available, generalized

structure referenced).[1][2][3]

e U.S. Environmental Protection Agency (EPA).Hazardous Waste Generators: Managing Your

Waste. [Link][2][3]

e Occupational Safety and Health Administration (OSHA).Laboratory Safety Guidance. [Link]

» Princeton University EHS.Waste Disposal: Halogenated vs. Non-Halogenated Solvents.

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved.

Tech Support


https://www.chemscene.com/product/1427394-60-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-_methylthio_pyrimidin-5-yl_methanol
https://www.fishersci.com/store/msds?partNumber=AAH50535MD&productDescription=4-CHLRO-N-METHLPYRIDN-2-+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.chemscene.com/product/1427394-60-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-_methylthio_pyrimidin-5-yl_methanol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-_methylthio_pyrimidin-5-yl_methanol
https://www.fishersci.com/store/msds?partNumber=AAH50535MD&productDescription=4-CHLRO-N-METHLPYRIDN-2-+250MG&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-_methylthio_pyrimidin-5-yl_methanol
https://www.fishersci.com/store/msds?partNumber=AAH50535MD&productDescription=4-CHLRO-N-METHLPYRIDN-2-+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b3292968/docs?utm_src=pdf-body#proper-disposal-procedures-4-chloro-5-methylpyridin-2-yl-methanol
https://pubchem.ncbi.nlm.nih.gov/compound/
https://www.chemscene.com/product/1427394-60-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-_methylthio_pyrimidin-5-yl_methanol
https://www.fishersci.com/store/msds?partNumber=AAH50535MD&productDescription=4-CHLRO-N-METHLPYRIDN-2-+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.epa.gov/hwgenerators/managing-your-hazardous-waste-guide-small-businesses
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-_methylthio_pyrimidin-5-yl_methanol
https://www.fishersci.com/store/msds?partNumber=AAH50535MD&productDescription=4-CHLRO-N-METHLPYRIDN-2-+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.osha.gov/sites/default/files/publications/OSHA3404laboratory-safety-guidance.pdf
https://ehs.princeton.edu/laboratory-research/chemical-safety/chemical-waste/waste-disposal
https://www.benchchem.com/product/b3292968?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3292968?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Sources

1. chemscene.com [chemscene.com]

2. (4-Chloro-2-(methylthio)pyrimidin-5-yl)methanol | C6H7CIN20S | CID 59419388 -
PubChem [pubchem.ncbi.nim.nih.gov]

3. fishersci.com [fishersci.com]

4. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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